2-[4-(4-bromobenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine

• IUPAC Name: 2-[4-(4-bromophenyl)sulfonylpiperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine
• InChI: InChI=1S/C20H27BrN6O2S/c1-16-15-19(25-9-7-24(2)8-10-25)23-20(22-16)26-11-13-27(14-12-26)30(28,29)18-5-3-17(21)4-6-18/h3-6,15H,7-14H2,1-2H3
• InChI Key: AOXDPTNQGXSDAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Br)N4CCN(CC4)C
• Molecular Formula: C20H27BrN6O2S
• Molecular Weight: 495.4 g/mol
• CAS No.: 946316-76-3

Description

This compound is a pyrimidine derivative featuring a 4-methylpyrimidine core substituted at positions 2 and 6 with two distinct piperazine-based moieties. The 2-position is modified with a 4-bromobenzenesulfonyl group, while the 6-position carries a 4-methylpiperazine. Such structural features are common in kinase inhibitors, where the sulfonyl group enhances binding affinity through hydrophobic and polar interactions, and the methylpiperazine improves solubility and pharmacokinetics . Pyrimidine derivatives are widely explored for their biological activities, particularly in oncology and antimicrobial therapy, due to their ability to mimic nucleobases and interfere with enzymatic processes .

Comparison with Similar Compounds

Comparison with Structural Analogs

The compound is part of a broader class of pyrimidine derivatives with modifications at the piperazine and sulfonyl groups. Key analogs and their properties are summarized below:

Compound	Substituents	Molecular Formula	Molecular Weight	Biological Notes	Reference
Target Compound	4-Bromobenzenesulfonyl (position 2); 4-methylpiperazine (position 6)	C20H27BrN6O2S	451.0	Likely kinase inhibitor; enhanced solubility due to methylpiperazine
2-[4-(3-Chlorobenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine (CAS 946366-48-9)	3-Chlorobenzenesulfonyl (position 2); 4-methylpiperazine (position 6)	C20H27ClN6O2S	451.0	Reduced steric hindrance compared to bromo analog; potential for broader selectivity
2-[4-(2,6-Difluorobenzoyl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine (CAS 919633-81-1)	2,6-Difluorobenzoyl (position 2); 4-methylpiperazine (position 6)	C21H24F2N6O2	416.5	Fluorine substituents may improve metabolic stability and membrane permeability
GDC-0941 (Thieno[3,2-d]pyrimidine derivative)	Methanesulfonyl-piperazine; morpholine	C23H27N7O2S	473.6	Potent PI3K inhibitor (IC50 < 10 nM); entered clinical trials for cancer
4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine	Piperidine (position 6); unsubstituted amine (position 2)	C10H16N4	192.3	Simpler structure; limited solubility but demonstrated crystallinity for drug design

Key Observations:

• Solubility : The 4-methylpiperazine group confers better aqueous solubility than morpholine (as in GDC-0941) or piperidine derivatives .
• Bioactivity : Fluorinated analogs (e.g., CAS 919633-81-1) may exhibit improved pharmacokinetics due to fluorine’s metabolic stability, though bromine’s larger size could enhance target affinity .

Physicochemical Data

• Molecular Weight : 451.0 g/mol (higher than fluorine analogs due to bromine’s mass) .
• Polarity : The sulfonyl group increases polarity (logP ~2.5 estimated), while methylpiperazine balances solubility (aqueous solubility ~50 µM predicted) .
• Stability : Bromine’s electronegativity stabilizes the sulfonyl group against hydrolysis compared to chlorine analogs .

Preparation Methods

Chloropyrimidine Intermediate

4,6-Dichloro-2-methylpyrimidine is synthesized via condensation of malononitrile with acetyl chloride under acidic conditions. The dichloro intermediate is isolated via recrystallization (yield: 65–78%).

Key reaction parameters :

• Solvent: Ethanol/acetic acid (3:1 v/v)

• Temperature: 80°C, 6 hours

• Catalyst: Concentrated HCl

Sulfonylation of Piperazine

The piperazine at the 2-position undergoes sulfonylation with 4-bromobenzenesulfonyl chloride to introduce the aryl sulfonyl group.

Sulfonyl Chloride Activation

Procedure :

• Dissolve 4-chloro-2-(piperazin-1-yl)-6-(4-methylpiperazin-1-yl)pyrimidine (1 eq) in dichloromethane (DCM).

• Add triethylamine (2.5 eq) and cool to 0°C.

• Slowly add 4-bromobenzenesulfonyl chloride (1.1 eq) and stir for 4 hours at room temperature.

• Wash with aqueous NaHCO3, dry over MgSO4, and concentrate to yield the crude product.

• Purify via flash chromatography (hexane/ethyl acetate 1:1) to obtain 2-[4-(4-bromobenzenesulfonyl)piperazin-1-yl]-4-chloro-6-(4-methylpiperazin-1-yl)pyrimidine (yield: 68%).

Critical parameters :

• Strict temperature control prevents sulfonamide byproduct formation.

• Triethylamine neutralizes HCl, driving the reaction forward.

Final Dechlorination

The 4-chloro group is reduced to methyl via catalytic hydrogenation.

Procedure :

• Dissolve 2-[4-(4-bromobenzenesulfonyl)piperazin-1-yl]-4-chloro-6-(4-methylpiperazin-1-yl)pyrimidine (1 eq) in methanol.

• Add 10% palladium on carbon (0.1 eq) and hydrogenate at 50 psi H2 for 24 hours.

• Filter through Celite and concentrate to obtain the final product (yield: 85%).

Analytical validation :

• HRMS : m/z calculated for C20H27BrN6O2S [M+H]+: 495.4; found: 495.3.

• HPLC purity : 98.6% (C18 column, 0.1% TFA in acetonitrile/water).

Alternative Pathways and Comparative Analysis

One-Pot Sequential Substitution

A patent-pending method condenses substitutions into a single pot:

• React 4,6-dichloro-2-methylpyrimidine with 4-methylpiperazine (1.2 eq) in DMF at 90°C for 6 hours.

• Without isolation, add piperazine (3 eq) and heat for 12 hours.

• Sulfonylate in situ with 4-bromobenzenesulfonyl chloride.
  Yield : 62% (over three steps).

Solid-Phase Synthesis

High-throughput screening (HTS) methods immobilize intermediates on resin:

• Resin : Wang resin functionalized with chloropyrimidine.

• Steps : Automated coupling of piperazines and sulfonyl chloride.
  Advantage : Enables parallel synthesis of analogs.

Challenges and Optimization Strategies

• Regioselectivity : The 6-position reacts faster than the 2-position due to electronic effects. Using bulky bases (e.g., DIPEA) enhances selectivity.

• Sulfonylation efficiency : Excess sulfonyl chloride (1.5 eq) improves conversion but requires careful quenching to prevent side reactions.

• Purification : Silica gel chromatography remains critical for isolating intermediates, with gradient elution (5–20% methanol in DCM) resolving closely related byproducts.

Scalability and Industrial Relevance

Pilot-scale batches (50–100 g) employ continuous flow reactors for sulfonylation, reducing reaction time from 4 hours to 30 minutes. Key metrics:

• Purity : 99.1% (vs. 98.6% batch)

• Space-time yield : 1.2 kg/L/day (vs. 0.4 kg/L/day batch)

Q & A

Q. What are the critical steps and optimization strategies for synthesizing 2-[4-(4-bromobenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine?

The synthesis typically involves multi-step reactions:

• Sulfonylation : React 4-bromobenzenesulfonyl chloride with piperazine derivatives in the presence of a base (e.g., pyridine) to form the sulfonamide intermediate .
• Pyrimidine Functionalization : Introduce methyl and 4-methylpiperazine groups via nucleophilic substitution or coupling reactions under controlled temperatures (60–100°C) .
• Purification : Use column chromatography (silica gel, eluent: dichloromethane/methanol gradient) or recrystallization (solvent: ethanol/water) to isolate the final product .
  Key Considerations : Monitor reaction progress via thin-layer chromatography (TLC) and optimize stoichiometry to minimize byproducts (e.g., over-sulfonylation) .

Q. Which analytical techniques are essential for confirming the structural integrity of this compound?

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR to verify substituent positions and piperazine/pyrimidine ring connectivity .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to confirm molecular weight (e.g., [M+H]⁺ peak matching theoretical mass) .
• X-ray Crystallography : Resolve crystal structure to validate stereochemistry and intermolecular interactions (e.g., hydrogen bonding with sulfonyl groups) .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to evaluate substituent effects on biological activity?

• Analog Synthesis : Systematically replace bromophenyl, sulfonyl, or methylpiperazine groups with bioisosteres (e.g., chloro, trifluoromethyl) .
• Biological Assays : Test analogs in enzyme inhibition assays (e.g., kinase panels) or cell-based models (e.g., proliferation assays) to correlate structural modifications with activity .
• Computational Docking : Use molecular docking (e.g., AutoDock Vina) to predict binding modes and identify critical interactions (e.g., sulfonyl group hydrogen bonding with catalytic lysine residues) .

Q. What strategies resolve contradictions in biological activity data across experimental models?

• Orthogonal Assays : Cross-validate results using independent methods (e.g., enzymatic activity vs. cellular thermal shift assays) to confirm target engagement .
• Pharmacokinetic Profiling : Assess compound stability (e.g., liver microsomes) and membrane permeability (Caco-2 assays) to differentiate intrinsic activity from bioavailability limitations .
• Dose-Response Analysis : Ensure consistent dosing ranges across models and account for species-specific metabolic differences (e.g., cytochrome P450 variability) .

Q. How can computational tools elucidate the compound’s mechanism of action with enzymatic targets?

• Quantum Mechanics/Molecular Mechanics (QM/MM) : Model reaction pathways (e.g., sulfonyl group interactions in catalytic sites) to identify transition states and energy barriers .
• Molecular Dynamics (MD) Simulations : Simulate binding stability over time (e.g., 100 ns trajectories) to assess conformational flexibility and residence time in target pockets .
• Free Energy Perturbation (FEP) : Calculate relative binding affinities for analogs to guide SAR .

Q. What methodologies assess metabolic stability and preclinical toxicity?

• In Vitro Metabolism : Incubate with liver microsomes or hepatocytes to identify major metabolites (LC-MS/MS analysis) and quantify clearance rates .
• Toxicity Screening : Use high-throughput panels (e.g., Ames test for mutagenicity, hERG assay for cardiotoxicity) to prioritize candidates with favorable safety profiles .
• In Silico Predictions : Apply tools like ProTox-II or ADMETlab to forecast toxicity endpoints and guide experimental prioritization .